Cas no 2680562-19-8 (5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2680562-19-8
• MF: C₁₁H₁₅F₃N₂O₄
• MW: 296.243013620377
• CID: 5631136
• PubChem ID: 165938206
• Update Time: 2025-10-28

5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289433
• 2680562-19-8
• 5-(dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid

• Inchi： 1S/C11H15F3N2O4/c1-15(2)8(17)6-3-4-7(9(18)19)16(5-6)10(20)11(12,13)14/h6-7H,3-5H2,1-2H3,(H,18,19)
• InChI Key： GQGFDDDDYWLNRU-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(N(C)C)=O)CCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 296.09839145g/mol
• Monoisotopic Mass: 296.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.9Ų

Additional information on 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid

Research Update on 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS: 2680562-19-8)

5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS: 2680562-19-8) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroacetyl and dimethylcarbamoyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a building block for more complex pharmacophores. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid involves a multi-step process that includes the protection of the piperidine nitrogen, followed by the introduction of the trifluoroacetyl and dimethylcarbamoyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. The compound's stability under physiological conditions and its reactivity profile have been thoroughly investigated, providing valuable insights for its application in drug design.

In terms of biological activity, preliminary studies have demonstrated that 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of proteases and kinases, which are critical targets in the treatment of chronic inflammatory diseases and cancer. The trifluoroacetyl group is believed to enhance the compound's binding affinity to these enzymes, while the dimethylcarbamoyl moiety contributes to its metabolic stability.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Its bioavailability, distribution, and elimination profiles suggest that it has favorable drug-like properties, although further optimization may be required to enhance its efficacy and reduce potential off-target effects. Researchers have also explored its potential as a prodrug, with the trifluoroacetyl group serving as a cleavable moiety that can be activated under specific physiological conditions.

The therapeutic potential of 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid extends beyond its enzymatic inhibition. Its unique chemical structure makes it a valuable scaffold for the development of new chemical probes and diagnostic tools. For example, it has been used in the design of activity-based probes for studying enzyme function in complex biological systems. Additionally, its fluorescent derivatives have been employed in imaging studies to track enzyme activity in real-time.

Despite these promising findings, challenges remain in the development of 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through further structural modifications and comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this compound from the bench to the clinic.

In conclusion, 5-(Dimethylcarbamoyl)-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research aims to fully exploit its potential, with the ultimate goal of bringing novel therapeutics to market. This research brief highlights the current state of knowledge and future directions for this compound, providing a foundation for further investigation.